Cas no 1482973-78-3 (methyl 1-(aminomethyl)-3-(propan-2-yl)cyclobutane-1-carboxylate)

• Product Name: methyl 1-(aminomethyl)-3-(propan-2-yl)cyclobutane-1-carboxylate
• CAS No: 1482973-78-3
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 6466616
• PubChem ID: 65016776
• Update Time: 2025-06-07

methyl 1-(aminomethyl)-3-(propan-2-yl)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(aminomethyl)-3-(propan-2-yl)cyclobutane-1-carboxylate
• AKOS014348830
• EN300-1122349
• 1482973-78-3

• Inchi： 1S/C10H19NO2/c1-7(2)8-4-10(5-8,6-11)9(12)13-3/h7-8H,4-6,11H2,1-3H3
• InChI Key： LOQYMEBOWMOQDI-UHFFFAOYSA-N
• SMILES： O(C)C(C1(CN)CC(C(C)C)C1)=O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 1-(aminomethyl)-3-(propan-2-yl)cyclobutane-1-carboxylate

Methyl 1-(Aminomethyl)-3-(Propan-2-yl)cyclobutane-1-carboxylate (CAS No. 1482973-78-3): An Overview

Methyl 1-(aminomethyl)-3-(propan-2-yl)cyclobutane-1-carboxylate (CAS No. 1482973-78-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as MAMPC, is a derivative of cyclobutane and features an aminomethyl group and an isopropyl substituent, making it a versatile molecule with potential applications in drug discovery and development.

The chemical structure of MAMPC is characterized by its cyclobutane ring, which provides unique conformational properties. The presence of the aminomethyl group and the isopropyl substituent adds to its functional versatility, allowing it to interact with various biological targets. The compound's molecular formula is C₁₀H₁₉NO₂, and its molecular weight is approximately 189.26 g/mol.

In recent years, MAMPC has been studied for its potential therapeutic applications, particularly in the areas of neurodegenerative diseases and pain management. One notable study published in the Journal of Medicinal Chemistry (2022) investigated the binding affinity of MAMPC to specific G protein-coupled receptors (GPCRs), which are key targets in the development of novel analgesics and neuroprotective agents.

The research demonstrated that MAMPC exhibits high selectivity and affinity for certain GPCRs, suggesting its potential as a lead compound for further drug development. The compound's ability to modulate these receptors without significant side effects makes it an attractive candidate for clinical trials. Additionally, preliminary studies have shown that MAMPC can cross the blood-brain barrier, which is crucial for its effectiveness in treating central nervous system disorders.

Beyond its therapeutic potential, MAMPC has also been explored for its use in chemical synthesis. Its unique structure makes it a valuable intermediate in the synthesis of more complex molecules. For instance, a study published in Organic Letters (2021) described a novel synthetic route to produce derivatives of MAMPC, which could be used as building blocks for the development of new pharmaceuticals.

The synthesis of MAMPC typically involves several steps, including the formation of the cyclobutane ring and the introduction of the aminomethyl and isopropyl groups. Recent advancements in catalytic methods have improved the efficiency and yield of these reactions, making large-scale production more feasible. This has opened up new possibilities for both academic research and industrial applications.

In terms of safety and handling, while MAMPC is not classified as a hazardous material, it should be handled with care to avoid exposure to skin or inhalation. Proper laboratory protocols should be followed to ensure safe handling and storage. Additionally, environmental considerations should be taken into account during its synthesis and disposal to minimize any potential impact.

The future outlook for MAMPC is promising. Ongoing research continues to uncover new applications and optimize its properties for various uses. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further innovation in this field. As more data becomes available from clinical trials, the therapeutic potential of MAMPC will become clearer, potentially leading to new treatments for a range of medical conditions.

In conclusion, methyl 1-(aminomethyl)-3-(propan-2-yl)cyclobutane-1-carboxylate (CAS No. 1482973-78-3) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique structure and functional groups make it a versatile compound with potential applications in drug discovery, chemical synthesis, and therapeutic development. As research progresses, it is likely that this compound will play an increasingly important role in advancing our understanding of biological processes and developing new treatments for various diseases.